2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide
• InChI: InChI=1S/C21H28N2O2/c1-15(17-12-11-16-8-5-6-9-18(16)14-17)23-19(24)10-7-13-22-20(25)21(2,3)4/h5-6,8-9,11-12,14-15H,7,10,13H2,1-4H3,(H,22,25)(H,23,24)
• InChI Key: BGJXAQACXHAIAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=CC=CC=C2C=C1)NC(=O)CCCNC(=O)C(C)(C)C
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol

Description

2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide, also known as Dimebolin, is a chemical compound that has been studied for its potential pharmacological effects. This compound was first synthesized in the 1970s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide is not fully understood, but it is known to have an effect on various neurotransmitters in the brain, including acetylcholine and serotonin. It has been suggested that 2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide may help to protect neurons from damage and improve cognitive function.
Biochemical and Physiological Effects:
2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of acetylcholine in the brain, which is important for cognitive function. It has also been shown to have anti-inflammatory and anti-oxidant properties, which may help to protect neurons from damage.

Advantages and Limitations for Lab Experiments

2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide has several advantages for use in lab experiments. It is relatively stable and easy to work with, and it has been shown to have a variety of potential pharmacological effects. However, there are also some limitations to its use. For example, it is not very water-soluble, which can make it difficult to administer in certain types of experiments.

Future Directions

There are several potential future directions for research on 2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide. One area of interest is its potential use in treating neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and determine whether it is effective in treating these conditions. Additionally, there is interest in exploring its potential as an anti-cancer agent, as well as its effects on other neurotransmitters in the brain. Overall, 2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide is a compound with significant potential for pharmacological research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The exact synthesis method is beyond the scope of this paper, but it is important to note that the synthesis of this compound requires specialized knowledge and equipment.

Scientific Research Applications

2,2-dimethyl-N-[4-(1-naphthalen-2-ylethylamino)-4-oxobutyl]propanamide has been the subject of numerous scientific studies due to its potential pharmacological effects. Some of the areas of research include its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, as well as its potential as an anti-cancer agent.